Cas no 1807088-56-7 (Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1807088-56-7
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880107
• Update Time: 2025-05-28

Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H5F5N2O2/c1-19-9(18)6-5(8(11)12)2-4(3-16)7(17-6)10(13,14)15/h2,8H,1H3
• InChI Key： GBNNKLLOUWQNOP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(F)(F)F)N=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate (CAS: 1807088-56-7)

The compound Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate (CAS: 1807088-56-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various applications, including agrochemicals, medicinal chemistry, and material science. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and scalability. A 2023 publication in the Journal of Fluorine Chemistry reported a novel one-pot synthesis method that leverages palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high purity. This advancement addresses previous challenges associated with the multi-step synthesis of fluorinated pyridine derivatives, offering a more efficient pathway for industrial-scale production.

In the realm of medicinal chemistry, Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate has been investigated as a key intermediate in the development of kinase inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the synthesis of potent and selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The compound's ability to modulate protein-protein interactions has also been explored, with preliminary data suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Beyond pharmaceuticals, this compound has found applications in agrochemical research. A 2024 report by the American Chemical Society highlighted its role as a precursor for novel herbicides with improved environmental profiles. The introduction of fluorine atoms was shown to enhance herbicidal activity while reducing toxicity to non-target organisms, aligning with the growing demand for sustainable agricultural solutions.

Future research directions include further exploration of the compound's mechanism of action in biological systems, as well as the development of derivatives with tailored properties for specific applications. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical solutions, reinforcing the compound's significance in advancing chemical biology and pharmaceutical sciences.